Cas no 301681-76-5 (2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide
• CAS No: 301681-76-5
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 6215880
• PubChem ID: 707744
• Update Time: 2025-11-06

2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide
• 2-oxo-N-quinolin-8-ylchromene-3-carboxamide
• Oprea1_347874
• 301681-76-5
• F0862-0523
• Oprea1_119288
• AB00095986-01
• SR-01000419590-1
• AKOS002184234
• SR-01000419590
• Z28487517

• Inchi： 1S/C19H12N2O3/c22-18(14-11-13-5-1-2-9-16(13)24-19(14)23)21-15-8-3-6-12-7-4-10-20-17(12)15/h1-11H,(H,21,22)
• InChI Key： MDAVSSJZARJWNM-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2=CC=CC3=CC=CN=C23)=O)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 316.08479225g/mol
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide

2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide (CAS No. 301681-76-5): A Comprehensive Overview

2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide (CAS No. 301681-76-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as a coumarin-quinoline hybrid, combines the structural features of coumarin and quinoline, two well-known heterocyclic scaffolds with diverse biological and photophysical properties. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, fluorescent probes, and advanced materials.

The molecular structure of 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide features a coumarin core (2H-chromene-2-one) linked to a quinoline moiety via an amide bond. This unique architecture endows the compound with intriguing properties, such as fluorescence, metal-binding capability, and biological activity. Recent studies have explored its role as a chemodosimeter for metal ion detection, particularly for biologically relevant ions like zinc and copper, which are hot topics in analytical chemistry and bioimaging.

In the pharmaceutical realm, 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide has been investigated for its potential therapeutic effects. The coumarin scaffold is known for its anticoagulant, anti-inflammatory, and anticancer properties, while the quinoline unit is prevalent in antimalarial and antimicrobial drugs. This hybrid structure may offer synergistic effects, making it a promising candidate for multitarget drug design, a trending approach in modern medicinal chemistry.

The synthesis of 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide typically involves the condensation of 3-carboxycoumarin with 8-aminoquinoline under mild conditions. Researchers have optimized various synthetic routes to improve yield and purity, addressing common challenges such as amide bond formation and solubility issues. These advancements are crucial for scaling up production, a topic frequently searched by chemists and process engineers.

From a materials science perspective, this compound exhibits interesting photophysical properties. Its fluorescence emission can be tuned by modifying the solvent environment or introducing metal ions, making it valuable for sensor development. This aligns with the growing demand for smart materials and environmental monitoring tools, which are highly searched topics in scientific databases and AI-driven research platforms.

The market for 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide is evolving, driven by its multifaceted applications. Pharmaceutical companies and research institutions are the primary consumers, utilizing it as a building block for drug development or as a research tool in biochemical studies. Suppliers often highlight its high purity and stability, key factors for researchers who frequently search for reliable chemical sources and quality specifications.

In summary, 2-oxo-N-(quinolin-8-yl)-2H-chromene-3-carboxamide (CAS No. 301681-76-5) represents a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with its biological activity and photophysical characteristics, makes it a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this molecule is poised to remain a hot topic in chemistry and related fields.